Cas no 4335-61-9 (2-(3-phenylprop-2-enyl)isoindole-1,3-dione)

• Product Name: 2-(3-phenylprop-2-enyl)isoindole-1,3-dione
• CAS No: 4335-61-9
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 928912
• PubChem ID: 1549227
• Update Time: 2025-04-19

2-(3-phenylprop-2-enyl)isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenylprop-2-enyl)isoindole-1,3-dione
• 2-[(Z)-3-phenylprop-2-enyl]-2,3-dihydro-1H-isoindole-1,3-dione
• BRN 5974843
• cis-2-((Acetylamino)methyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide
• cis-N-(3-phenylallyl)phthalimide
• cis-N-Cinnamylphthalimid
• Cyclopropanecarboxamide, 2-((acetylamino)methyl)-N,N-diethyl-1-phenyl-, cis-
• LS-58528
• N-cis-Cinnamyl-phthalimid
• Z-1-phenyl-2-[(acetylamino)methyl]-N,N-diethylcyclopropanecarboxamide
• Z-1-phenyl-3-phthalimido-2-propene
• 2-[(Z)-3-phenylprop-2-enyl]isoindole-1,3-dione
• NSC255283
• DTXSID101193095
• NSC-255283
• 2-[(2Z)-3-Phenyl-2-propen-1-yl]-1H-isoindole-1,3(2H)-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[(2Z)-3-phenyl-2-propen-1-yl]-
• (Z)-2-(3-Phenylallyl)isoindoline-1,3-dione
• 4335-61-9
• SCHEMBL10421306

• Inchi： 1S/C17H13NO2/c19-16-14-10-4-5-11-15(14)17(20)18(16)12-6-9-13-7-2-1-3-8-13/h1-11H,12H2/b9-6-
• InChI Key： AUDPOCGNHFKZBR-TWGQIWQCSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C/C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 2.93390